Cas no 1805196-99-9 (Methyl 2-(bromomethyl)-6-(difluoromethyl)-5-fluoropyridine-3-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-6-(difluoromethyl)-5-fluoropyridine-3-carboxylate
• CAS No: 1805196-99-9
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4885923
• Update Time: 2025-05-20

Methyl 2-(bromomethyl)-6-(difluoromethyl)-5-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-6-(difluoromethyl)-5-fluoropyridine-3-carboxylate

• Inchi： 1S/C9H7BrF3NO2/c1-16-9(15)4-2-5(11)7(8(12)13)14-6(4)3-10/h2,8H,3H2,1H3
• InChI Key： IPFQSNVRCAKHPZ-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=CC(=C(C(F)F)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(bromomethyl)-6-(difluoromethyl)-5-fluoropyridine-3-carboxylate

Methyl 2-(bromomethyl)-6-(difluoromethyl)-5-fluoropyridine-3-carboxylate: A Comprehensive Overview

Methyl 2-(bromomethyl)-6-(difluoromethyl)-5-fluoropyridine-3-carboxylate, with the CAS number 1805196-99-9, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various functional groups, including a methyl ester, a bromomethyl group, and difluoromethyl and fluorine substituents. These features make it a valuable compound for various applications, particularly in the development of advanced materials and chemical intermediates.

The pyridine ring serves as the core structure of this compound, providing a stable framework for the substitution of various functional groups. The presence of the methyl ester group at the 3-position of the pyridine ring contributes to the compound's solubility and reactivity, making it suitable for use in various chemical reactions. Additionally, the bromomethyl group at the 2-position introduces bromine into the structure, which can be utilized in nucleophilic substitution reactions to form new compounds with diverse functionalities.

One of the most notable features of this compound is the presence of difluoromethyl and fluorine substituents at positions 6 and 5 of the pyridine ring, respectively. These fluorinated groups significantly enhance the electronic properties of the molecule, making it an attractive candidate for applications in electronics and optoelectronics. Recent studies have demonstrated that fluorinated pyridine derivatives can exhibit excellent electrical conductivity and stability under harsh conditions, making them ideal for use in advanced electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

Moreover, the bromomethyl group in this compound plays a crucial role in its reactivity and versatility. Bromine is known for its high electronegativity and ability to participate in various chemical transformations, such as nucleophilic substitution and elimination reactions. This makes Methyl 2-(bromomethyl)-6-(difluoromethyl)-5-fluoropyridine-3-carboxylate an excellent precursor for synthesizing a wide range of derivatives with tailored properties. For instance, replacing bromine with other nucleophiles can lead to compounds with improved biocompatibility or enhanced catalytic activity.

In terms of synthesis, Methyl 2-(bromomethyl)-6-(difluoromethyl)-5-fluoropyridine-3-carboxylate can be prepared through a variety of methods, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and coupling reactions. These methods allow chemists to precisely control the substitution pattern on the pyridine ring, ensuring high yields and purity of the final product. Recent advancements in catalytic systems have further streamlined these processes, enabling more efficient and environmentally friendly syntheses.

The applications of this compound are vast and continue to expand as new research emerges. In addition to its use as an intermediate in organic synthesis, it has shown promise in drug discovery efforts due to its unique pharmacokinetic properties. For example, studies have demonstrated that fluorinated pyridine derivatives can exhibit enhanced bioavailability and reduced toxicity compared to their non-fluorinated counterparts.

Furthermore, Methyl 2-(bromomethyl)-6-(difluoromethyl)-5-fluoropyridine-3-carboxylate has been explored as a potential building block for advanced materials such as polymers and nanoparticles. Its ability to undergo polymerization under specific conditions makes it a valuable component in the development of high-performance polymers with applications in aerospace, automotive industries, and biomedical engineering.

In conclusion, Methyl 2-(bromomethyl)-6-(difluoromethyl)-5-fluoropyridine-3-carboxylate (CAS No: 1805196-99-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science research, positions it as a key player in future innovations within these fields.